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Introduction

The open field test is a widely utilized neurobehavioral assay to assess general locomotor

activity and anxiety-like behavior in rodents.[1][2][3][4] This test is particularly valuable in

preclinical drug development for evaluating the effects of novel compounds on the central

nervous system.[5][6][7] This document provides a detailed methodology for using the open

field test to characterize the behavioral effects of TP003, a non-selective benzodiazepine site

agonist.[8][9] TP003 has been shown to induce anxiolysis, primarily through its interaction with

α2GABAA receptors.[8][9][10][11] These application notes are intended for researchers,

scientists, and drug development professionals.

Compound Profile: TP003

TP003 acts as a partial, non-selective agonist at the benzodiazepine site of GABAA receptors.

[9][10] It exhibits activity at α1, α2, and α3-containing GABAA receptors.[9][10] Its anxiolytic

effects are believed to be mediated significantly through the α2 subunit of the GABAA receptor.

[9][10][11] Understanding the interaction of TP003 with these specific receptor subtypes is

crucial for interpreting the behavioral outcomes observed in the open field test.

Experimental Protocol
This protocol outlines the steps for conducting an open field test to assess the effects of TP003

on locomotor activity and anxiety-like behavior in rodents.
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1. Materials and Equipment

Open field arena (e.g., 40 x 40 x 30 cm for mice; 100 x 100 x 40 cm for rats), typically made

of a non-porous, easily cleaned material like PVC or acrylic.[6] The floor may be divided into

a grid of equal squares.

Video camera mounted above the arena for recording.

Automated tracking software (e.g., ANY-maze, EthoVision XT) for data acquisition and

analysis.[7]

Controlled lighting source providing consistent illumination (e.g., 100-150 lux).[12]

Sound-attenuating chamber or a quiet, dedicated testing room.

Cleaning solution (e.g., 70% ethanol) to clean the arena between trials.[13]

Experimental compound: TP003.

Vehicle solution (control).

Rodent subjects (e.g., mice or rats), appropriately housed and acclimated.

2. Experimental Design

Animals: Use age- and weight-matched adult male or female rodents. House animals in a

controlled environment with a 12-hour light/dark cycle and ad libitum access to food and

water.

Acclimation: Bring animals to the testing room at least 30-60 minutes before the start of the

experiment to acclimate to the new environment.[12][13]

Groups: At a minimum, include a vehicle control group and one or more TP003 dose groups.

The number of animals per group should be sufficient for statistical power (typically 8-12

animals per group).

Drug Administration: Administer TP003 or vehicle at a predetermined time before the test,

based on the compound's pharmacokinetic profile. The route of administration (e.g.,
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intraperitoneal, oral) should be consistent across all animals.

3. Procedure

Preparation: Clean the open field arena thoroughly with 70% ethanol and allow it to dry

completely before each trial to eliminate olfactory cues from previous subjects.[13][14]

Habituation: Allow animals to habituate to the testing room for at least 30 minutes prior to the

test.[12]

Placing the Animal: Gently place the animal in the center of the open field arena.[5]

Recording: Immediately start the video recording and tracking software. The test duration is

typically 5-10 minutes.[5][7]

Observation: The experimenter should leave the room or remain out of the animal's sight to

avoid influencing its behavior.[12]

End of Trial: At the end of the designated time, gently remove the animal from the arena and

return it to its home cage.

Cleaning: Thoroughly clean the arena with 70% ethanol before introducing the next animal.

[13]

4. Data Analysis

The following parameters should be quantified using the tracking software. These are divided

into measures of locomotor activity and anxiety-like behavior.

Data Presentation
Quantitative data from the open field test should be summarized in a structured table for clear

comparison between treatment groups.
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Behavioral Parameter Description Interpretation

Locomotor Activity

Total Distance Traveled
The total distance the animal

moves during the test session.
An indicator of general activity.

Number of Line Crossings

The frequency with which the

animal crosses the grid lines

on the floor of the arena.

A measure of horizontal

locomotor activity.[1]

Rearing Frequency

The number of times the

animal stands on its hind legs.

[1]

A measure of exploratory

behavior and vertical activity.

Anxiety-Like Behavior

Time Spent in Center

The duration of time the animal

spends in the central zone of

the arena.

A key indicator of anxiety; less

time in the center suggests

higher anxiety.[15]

Center Square Entries

The frequency with which the

animal enters the center zone.

[1]

Complements the time spent in

the center, reflecting

exploratory drive versus

aversion.

Thigmotaxis (Wall-Hugging)

The amount of time the animal

spends in the periphery of the

arena, near the walls.

Increased thigmotaxis is

associated with higher levels

of anxiety.[1][5]

Latency to Enter Center

The time it takes for the animal

to first move from the periphery

to the center of the arena.

A longer latency can indicate

higher initial anxiety or

neophobia.

Defecation and Urination
The number of fecal boli and

urine spots in the arena.

While controversial, some

researchers consider an

increase to be a sign of

emotionality or anxiety.[1]

Stretch-Attend Postures The frequency of forward

elongation of the head and

A high frequency is indicative

of risk assessment and

anxiety.[1]
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shoulders, followed by

retraction.

Visualizations
Signaling Pathway of TP003

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GABAA Receptor

α1/α2/α3/α5

β

γ

Cl- ChannelOpens

TP003 Benzodiazepine Site
(on α/γ interface)

Binds to

GABA Binds to

Neuronal Inhibition
(Hyperpolarization)

Increased Cl- influx Anxiolytic EffectLeads to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Testing Phase

Data Analysis Phase

Animal Acclimation
(30-60 min)

TP003 or Vehicle
Administration

Place Animal in
Center of Arena

Record Behavior
(5-10 min)

Remove Animal Automated Video Tracking

Clean Arena with
70% Ethanol

Quantify Behavioral
Parameters

Statistical Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12399829?utm_src=pdf-body-img
https://www.benchchem.com/product/b12399829?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Open field (animal test) - Wikipedia [en.wikipedia.org]

2. The Open Field Test | Springer Nature Experiments [experiments.springernature.com]

3. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice -
PMC [pmc.ncbi.nlm.nih.gov]

4. maze.conductscience.com [maze.conductscience.com]

5. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]

6. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. transpharmation.com [transpharmation.com]

8. medchemexpress.com [medchemexpress.com]

9. TP003 is a non-selective benzodiazepine site agonist that induces anxiolysis via
α2GABAA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

10. zora.uzh.ch [zora.uzh.ch]

11. experts.illinois.edu [experts.illinois.edu]

12. research-support.uq.edu.au [research-support.uq.edu.au]

13. iacuc.ucsf.edu [iacuc.ucsf.edu]

14. bowdish.ca [bowdish.ca]

15. conductscience.com [conductscience.com]

To cite this document: BenchChem. [Application Notes & Protocols for Assessing TP003
Effects Using the Open Field Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399829#open-field-test-methodology-for-
assessing-tp003-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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